4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H23ClN2O4/c1-2-9-20-10-7-18(8-11-20)21(15(12-25-18)17(23)24)16(22)13-5-3-4-6-14(13)19/h3-6,15H,2,7-12H2,1H3,(H,23,24)
• InChI Key: KPMKXFSLKAQEMC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H23ClN2O4
• Molecular Weight: 366.8 g/mol

Description

4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, also known as CBPD, is a synthetic organic compound that was first synthesized in the early 1990s. CBPD consists of a benzoyl group, a propyl group, an oxa group, and a diazaspiro group. It is a white crystalline solid that is soluble in organic solvents and is used for various scientific research applications.

Scientific Research Applications

4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used in various scientific research applications, including in the study of the structure and function of proteins and enzymes, in the study of drug metabolism, in the study of pharmacological properties of drugs, and in the study of cancer cell biology. This compound has also been used as a substrate for various enzymes, such as cytochrome P450 and UDP-glucuronosyltransferase, and as a probe for various biochemical processes, such as drug metabolism and drug-target interactions.

Mechanism of Action

The mechanism of action of 4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, it is known that this compound is a substrate for various enzymes, such as cytochrome P450 and UDP-glucuronosyltransferase, and that it can be used as a probe for various biochemical processes, such as drug metabolism and drug-target interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to be a substrate for various enzymes, such as cytochrome P450 and UDP-glucuronosyltransferase, and to be involved in various biochemical processes, such as drug metabolism and drug-target interactions.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid for laboratory experiments include its high solubility in organic solvents, its ability to be used as a substrate for various enzymes, and its ability to be used as a probe for various biochemical processes. The limitations of using this compound for laboratory experiments include its relatively low melting point (0-10°C) and its potential to form dimers or aggregates at higher concentrations.

Future Directions

For research on 4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid include further investigation into its biochemical and physiological effects and its potential applications in drug development and drug-target interactions. Additionally, further research could be conducted on its mechanism of action, as well as its potential to form dimers or aggregates at higher concentrations. Other potential future directions include the development of new synthesis methods and the exploration of its potential uses in other areas, such as in the study of cancer cell biology.

Synthesis Methods

4-(2-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is synthesized using a two-step process involving the reaction of 2-chlorobenzoyl chloride with 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the presence of a base. In the first step, the 2-chlorobenzoyl chloride is reacted with the base to form the chlorobenzoyl anion. In the second step, the anion is reacted with the 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid to form the this compound. The reaction is carried out in an inert atmosphere and at a temperature of 0-10°C.